Cas no 2648957-04-2 (3-(4H-1,2,4-triazol-4-yl)methylbenzene-1-sulfonyl fluoride)

• Product Name: 3-(4H-1,2,4-triazol-4-yl)methylbenzene-1-sulfonyl fluoride
• CAS No: 2648957-04-2
• MF: C₉H₈FN₃O₂S
• MW: 241.242123603821
• CID: 6467028
• PubChem ID: 165900082
• Update Time: 2025-10-18

3-(4H-1,2,4-triazol-4-yl)methylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-(4H-1,2,4-triazol-4-yl)methylbenzene-1-sulfonyl fluoride
• EN300-1584302
• 2648957-04-2
• 3-[(4H-1,2,4-triazol-4-yl)methyl]benzene-1-sulfonyl fluoride

• Inchi： 1S/C9H8FN3O2S/c10-16(14,15)9-3-1-2-8(4-9)5-13-6-11-12-7-13/h1-4,6-7H,5H2
• InChI Key： BUFJHJFDWCNZGY-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC(=C1)CN1C=NN=C1)(=O)(=O)F

Computed Properties

• Exact Mass: 241.03212584g/mol
• Monoisotopic Mass: 241.03212584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 73.2Ų

Additional information on 3-(4H-1,2,4-triazol-4-yl)methylbenzene-1-sulfonyl fluoride

Introduction to 3-(4H-1,2,4-triazol-4-yl)methylbenzene-1-sulfonyl fluoride (CAS No. 2648957-04-2)

3-(4H-1,2,4-triazol-4-yl)methylbenzene-1-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2648957-04-2, is a fluorinated sulfonyl fluoride derivative featuring a 4H-1,2,4-triazole moiety. The unique structural configuration of this molecule makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The sulfonyl fluoride group in the molecular structure is particularly noteworthy, as it serves as a versatile handle for further functionalization. This property is exploited in synthetic chemistry to introduce sulfonamide or sulfonic acid derivatives, which are pivotal in drug design. The benzene ring conjugated with the triazole and sulfonyl fluoride groups enhances the compound's stability and reactivity, making it an attractive candidate for further chemical manipulation.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug development. The 4H-1,2,4-triazole ring is a well-known pharmacophore that exhibits a broad spectrum of biological activities. Its presence in 3-(4H-1,2,4-triazol-4-yl)methylbenzene-1-sulfonyl fluoride suggests potential applications in the design of antimicrobial, antiviral, and anti-inflammatory agents. Studies have demonstrated that triazole derivatives can interact with biological targets through various mechanisms, including inhibition of enzyme activity and disruption of protein-protein interactions.

The fluorine atom in the sulfonyl fluoride group contributes to the compound's lipophilicity and metabolic stability, which are critical factors in drug design. Fluorinated compounds often exhibit improved pharmacokinetic properties, such as enhanced bioavailability and prolonged half-life. This makes 3-(4H-1,2,4-triazol-4-yl)methylbenzene-1-sulfonyl fluoride a promising candidate for further exploration in the development of next-generation therapeutics.

In recent years, there has been a surge in research focused on fluorinated sulfonyl fluorides due to their diverse applications. These compounds are widely used as key intermediates in the synthesis of agrochemicals and pharmaceuticals. The ability to selectively introduce fluorine atoms into organic molecules has revolutionized drug discovery by allowing chemists to fine-tune the properties of their targets. For instance, fluorine substitution can alter metabolic pathways and binding affinities, leading to more effective and selective drugs.

The synthesis of 3-(4H-1,2,4-triazol-4-yl)methylbenzene-1-sulfonyl fluoride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the triazole ring typically involves cyclocondensation reactions between hydrazines and nitrile oxides or azides. Subsequent functionalization with the sulfonyl fluoride group requires careful selection of reagents and catalysts to ensure high yields and purity.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. Researchers have leveraged its structural features to develop novel scaffolds with enhanced biological activity. For example, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The combination of the triazole ring and sulfonyl fluoride group provides multiple sites for further modification, allowing chemists to tailor the molecule to specific biological targets.

The role of computational chemistry in designing and optimizing molecules like 3-(4H-1,2,4-triazol-4-yl)methylbenzene-1-sulfonyl fluoride cannot be overstated. Advanced computational methods allow researchers to predict the biological activity of compounds before they are synthesized, saving time and resources. Molecular modeling techniques have been used to explore how this compound interacts with biological targets at the atomic level. These insights have guided the development of more potent and selective derivatives.

Furthermore, green chemistry principles have influenced modern synthetic approaches to compounds like this one. Researchers are increasingly focusing on developing sustainable methods that minimize waste and hazardous byproducts. Catalytic processes and solvent-free reactions are being explored as alternatives to traditional synthetic routes. These innovations not only improve efficiency but also align with global efforts to reduce environmental impact.

The pharmaceutical industry has shown particular interest in fluorinated sulfonyl fluorides due to their therapeutic potential. Several drugs currently on the market contain fluorine atoms at key positions within their structures. For example, fluoroquinolones are widely used antibiotics that owe their efficacy partly to fluorine substitution. Similarly, many anticancer agents exploit fluorine's metabolic stability to enhance their duration of action.

In conclusion,3-(4H-1,2,4-triazol-4-yl)methylbenzene-1-sulfonyl fluoride (CAS No. 2648957-04-2) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for fluorinated sulfonyl fluorides,this compound is likely to play an increasingly important role in drug discovery and development.